Cas no 51818-99-6 (4-Amino-3-nitrobenzaldehyde)
4-Amino-3-nitrobenzaldehyde structure
4-Amino-3-nitrobenzaldehyde Properties
Names and Identifiers
-
- 4-Amino-3-nitrobenzaldehyde
- 4-amino-3-nitro-benzaldehyde
- AGN-PC-00LMP2
- AK-79653
- ANW-66249
- Benzaldehyde, 4-amino-3-nitro-
- CTK1G3969
- MolPort-022-463-265
- IIOCECYTBZBBAL-UHFFFAOYSA-N
- A871162
- AKOS016004757
- CS-0043823
- SCHEMBL2517648
- DA-21399
- 4-amino-3-nitrobenzaldehyde
- 51818-99-6
- MFCD17170817
- DS-17720
- Z1255430149
- AM20040613
- SCHEMBL7888739
- C75433
- 3-nitro-4-aminobenzaldehyde
- BCA81899
- EN300-124768
- DTXSID60531007
- DTXCID20481796
- +Expand
-
- MFCD17170817
- IIOCECYTBZBBAL-UHFFFAOYSA-N
- InChI=1S/C7H6N2O3/c8-6-2-1-5(4-10)3-7(6)9(11)12/h1-4H,8H2
- C1=CC(=C(C=C1C=O)[N+](=O)[O-])N
Computed Properties
- 166.03788
- 1
- 2
- 2
- 166.03784206g/mol
- 12
- 190
- 0
- 0
- 0
- 0
- 0
- 1
- 0.7
- 88.9Ų
Experimental Properties
- 2.09390
- 86.23
4-Amino-3-nitrobenzaldehyde Price
4-Amino-3-nitrobenzaldehyde Related Literature
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E. R. Ward,L. A. Day J. Chem. Soc. 1952 398
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Hitler Louis,Izubundu B. Onyebuenyi,Joseph O. Odey,Azuaga T. Igbalagh,MaryJane T. Mbonu,Ededet A. Eno,Anthony M. S. Pembere,Offiong E. Offiong RSC Adv. 2021 11 28433
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Karl J. Wallace,Jeroni Morey,Vincent M. Lynch,Eric V. Anslyn New J. Chem. 2005 29 1469
Recommended suppliers
Amadis Chemical Company Limited
(CAS:51818-99-6)4-Amino-3-nitrobenzaldehyde
99%/99%
5g/25g
269.0/1345.0